Cas no 2305880-70-8 (2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol)

• Product Name: 2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol
• CAS No: 2305880-70-8
• MF: C₁₅H₂₂BFO₃
• MW: 280.142788410187
• CID: 6399690
• PubChem ID: 133676040
• Update Time: 2025-11-06

2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-[2-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol
• starbld0014715
• CC(C)(O)c1cc(ccc1F)B1OC(C)(C)C(C)(C)O1
• 2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol
• 2-[2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol
• EN300-6739279
• 2305880-70-8

• Inchi： 1S/C15H22BFO3/c1-13(2,18)11-9-10(7-8-12(11)17)16-19-14(3,4)15(5,6)20-16/h7-9,18H,1-6H3
• InChI Key： DUJFOTBVVKPZAM-UHFFFAOYSA-N
• SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C(C)(C)O

Computed Properties

• Exact Mass: 280.1646029g/mol
• Monoisotopic Mass: 280.1646029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol

Research Brief on 2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol (CAS: 2305880-70-8)

The compound 2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol (CAS: 2305880-70-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation therapies. Its unique structural features, including the fluorophenyl and boronic ester moieties, make it a versatile building block for drug discovery and development.

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The boronic ester group facilitates the formation of carbon-carbon bonds, enabling the construction of complex molecular architectures. Researchers have successfully utilized this compound to synthesize novel kinase inhibitors and other small-molecule therapeutics, demonstrating its broad applicability in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the use of 2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol as a precursor for the development of BTK (Bruton's tyrosine kinase) inhibitors. The study reported that the fluorophenyl group enhanced the binding affinity of the inhibitors to the target protein, while the boronic ester moiety allowed for efficient derivatization. These findings underscore the compound's potential in the design of next-generation therapeutics for autoimmune diseases and cancers.

Another area of interest is the compound's utility in the synthesis of boron-containing drugs. Boron-based compounds have gained prominence due to their unique interactions with biological targets, such as enzymes and receptors. A 2022 study in ACS Chemical Biology demonstrated that 2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol could be leveraged to develop boron-containing proteasome inhibitors, which showed promising activity against multiple myeloma cells. The study highlighted the compound's stability and reactivity, making it an attractive candidate for further exploration.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as reported in a 2023 Organic Process Research & Development article. The study outlined a scalable and efficient synthetic route for 2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol, achieving high yields and purity. These developments are critical for its adoption in industrial-scale drug production.

In conclusion, 2-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol (CAS: 2305880-70-8) represents a valuable tool in the arsenal of medicinal chemists. Its versatility, combined with recent advancements in synthetic methodologies, positions it as a key player in the development of innovative therapeutics. Future research should focus on expanding its applications and optimizing its synthetic routes to fully realize its potential in drug discovery.